Cas no 87984-10-9 (5-[(2E)-but-2-en-1-yl]-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: 5-[(2E)-but-2-en-1-yl]-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 87984-10-9
• MF: C₁₅H₂₀N₄O₄
• MW: 320.343703269959
• CID: 1919135
• PubChem ID: 6450908
• Update Time: 2025-04-21

5-[(2E)-but-2-en-1-yl]-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(2E)-but-2-en-1-yl]-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• (2R,3R,4S,5R)-2-[4-amino-5-[(E)-but-2-enyl]pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 5-(2-buten-1-yl)tubercidin
• (2R,3R,4S,5R)-2-[4-amino-5-[(E)-but-2-enyl]pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 87984-10-9
• 2-(4-Amino-5-but-2-enyl-pyrrolo[2,3-d]pyrimidin-7-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
• 2-(4-Amino-5-but-2-enyl-pyrrolo(2,3-d)pyrimidin-7-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol

• Inchi： 1S/C15H20N4O4/c1-2-3-4-8-5-19(14-10(8)13(16)17-7-18-14)15-12(22)11(21)9(6-20)23-15/h2-3,5,7,9,11-12,15,20-22H,4,6H2,1H3,(H2,16,17,18)/b3-2+/t9-,11-,12-,15-/m1/s1
• InChI Key： QJEHCYLNRGMEMP-YEZPCYKBSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C/C=C/C)C2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 320.14845513Da
• Monoisotopic Mass: 320.14845513Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 127Ų